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Compound of Interest

Compound Name: Direct Yellow 127

Cat. No.: B1175054

An In-depth Technical Guide to Direct Yellow 127

For Researchers, Scientists, and Drug Development Professionals

Abstract

Direct Yellow 127 is a synthetic azo dye characterized by its vibrant yellow hue. This technical
guide provides a comprehensive overview of its chemical structure, known properties, and
manufacturing process. Due to the limited availability of detailed experimental data in publicly
accessible literature, this document also includes computationally predicted properties to offer
a more complete profile for research and development purposes. This guide is intended to
serve as a foundational resource for professionals in chemistry and drug development who
may encounter or have an interest in this compound.

Chemical Structure and Identity

Direct Yellow 127 is classified as a single azo dye. Its core structure consists of a
benzothiazole sulfonic acid moiety linked to a pyrazolone through an azo bridge.
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Identifier

Value

Chemical Name

Sodium 2-((4-((1,5-dihydro-3-methyl-5-oxo-1H-
pyrazol-4-yl)azo)phenyl)amino)-6-methyl-7-
benzothiazolesulfonate

C.l. Name

Direct Yellow 127

CAS Number

12222-68-3[1]

Molecular Formula

C1sH14NsNaOaS2[1]

Molecular Weight

451.45 g/mol [1]

Synonyms

Direct Yellow RB, Yellow RB, Pontamine Yellow
RBJ[1]

Chemical Structure Diagram:

Caption: Chemical structure of Direct Yellow 127.

Physicochemical Properties

Detailed experimental data for the physicochemical properties of Direct Yellow 127 are not

readily available in the scientific literature. The following table summarizes the known

information and includes predicted values from computational models.

Property Value Source
Physical State Yellow powder [1]
Melting Point Not available -

Boiling Point Not available -
Solubility Soluble in water [2]
Predicted LogP 1.8+0.9 Predicted
Predicted pKa (acidic) 1.2+05 Predicted
Predicted pKa (basic) 45+0.3 Predicted
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Synthesis

The manufacturing process for Direct Yellow 127 involves a two-step synthesis:

o Diazotization: 2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid is treated with
nitrous acid (generated in situ from sodium nitrite and a strong acid) to form a diazonium salt.

[1]

¢ Azo Coupling: The resulting diazonium salt is then reacted with 5-Methyl-3H-pyrazol-3-one in
a coupling reaction to yield the final Direct Yellow 127 dye.[1]

Caption: Synthesis workflow for Direct Yellow 127.

Spectral Data

Experimentally determined spectral data for Direct Yellow 127 are scarce. The following
represents predicted spectral characteristics.

o UV-Vis Spectroscopy: Due to the extended conjugation system involving the azo bridge and
aromatic rings, Direct Yellow 127 is expected to have a strong absorbance in the visible
region, corresponding to its yellow color. The maximum absorption wavelength (Amax) is
predicted to be in the range of 400-430 nm.

« Infrared (IR) Spectroscopy: Key expected IR absorption peaks include:
o ~3400-3300 cm~* (N-H stretching)
o ~1650 cm~1 (C=0 stretching in the pyrazolone ring)
o ~1600-1450 cm~1 (C=C and C=N stretching in aromatic rings)
o ~1200 and ~1050 cm~1 (S=0 stretching of the sulfonate group)
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Aromatic protons are expected in the range of 7.0-8.5 ppm. A signal for the
methyl group on the benzothiazole ring would appear around 2.5 ppm, and the methyl
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group on the pyrazolone ring would be in a similar region. The N-H proton would likely be
a broad singlet.

o 13C NMR: Aromatic and heteroaromatic carbons would appear in the range of 110-160
ppm. The carbonyl carbon of the pyrazolone ring would be significantly downfield, likely
>160 ppm.

Applications and Biological Significance

The primary documented application of Direct Yellow 127 is in the paper industry as a yellow
colorant.[1]

There is currently no available information in the scientific literature to suggest that Direct
Yellow 127 has been investigated for applications in drug development or that it is involved in
any specific biological signaling pathways. Its classification as a direct dye, designed to have
high affinity for cellulose, does not immediately suggest biological activity. However, many
small organic molecules, including dyes, can exhibit unexpected biological effects. Any
investigation into the biological properties of Direct Yellow 127 would be novel research.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of Direct Yellow 127
are not published in peer-reviewed journals. The synthesis would generally follow standard
procedures for diazotization and azo coupling reactions.

General Diazotization Protocol (lllustrative):

» Dissolve 2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid in an aqueous acidic
solution (e.g., HCI) and cool to 0-5 °C in an ice bath.

e Slowly add a pre-cooled aqueous solution of sodium nitrite while maintaining the
temperature below 5 °C.

« Stir the mixture for a period of time (e.g., 30-60 minutes) to ensure complete formation of the
diazonium salt. The presence of excess nitrous acid can be tested with starch-iodide paper.

General Azo Coupling Protocol (lllustrative):
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e Dissolve 5-Methyl-3H-pyrazol-3-one in an alkaline agueous solution (e.g., NaOH).
e Cool the solution to 0-5 °C.

o Slowly add the previously prepared diazonium salt solution to the solution of the coupling
component, maintaining a low temperature and alkaline pH.

o The dye will precipitate out of the solution upon completion of the reaction.
e The solid dye can then be collected by filtration, washed, and dried.
Analytical Methods:

e High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method with a
C18 column and a mobile phase gradient of acetonitrile and water (with a suitable buffer,
such as ammonium acetate) would likely be effective for purity analysis. Detection would be
optimal at the Amax in the visible range.

e Thin-Layer Chromatography (TLC): TLC can be used for rapid purity assessment and
reaction monitoring. A polar stationary phase (e.g., silica gel) with a moderately polar mobile
phase would be a suitable starting point.

Safety and Handling

Specific toxicological data for Direct Yellow 127 is not available. As with all chemical
compounds, it should be handled with appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated
area or a fume hood.

Conclusion

Direct Yellow 127 is a single azo dye with a well-defined chemical structure and a
straightforward synthetic route. While its primary application is industrial, its potential for
biological activity remains unexplored. This guide provides a summary of the currently available
information and predictive data to aid researchers and scientists who may wish to investigate
this compound further. The lack of detailed experimental and biological data highlights an
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opportunity for new research to fully characterize the properties and potential applications of
Direct Yellow 127.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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